Cas no 89641-18-9 (2,4-Dimethoxypyrimidine-5-boronic acid)

2,4-Dimethoxypyrimidine-5-boronic acid structure
89641-18-9 structure
Product Name:2,4-Dimethoxypyrimidine-5-boronic acid
CAS No:89641-18-9
MF:C6H9BN2O4
MW:183.957661390305
MDL:MFCD01318985
CID:61297
PubChem ID:24884801
Update Time:2024-10-26

2,4-Dimethoxypyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethoxypyrimidine-5-boronic acid
    • 2,4-Dimethoxyprimidine-5-boronic acid
    • 2,4-dimethoxypyrimidin-5-ylboronic acid
    • (2,4-Dimethoxypyrimidin-5-yl)boronic acid
    • (2,6-Dimethoxypyrimidin-5-yl)boronic acid
    • 2,4-dimethoxy-5-Pyrimidineboronic acid
    • 2,4-Dimethoxypyrimidine-5-boronic Acid (contains varying amounts of Anhydride)
    • (2,4-Dimethoxypyrimidin-5-yl)boronic Acid (contains varying amounts of Anhydride)
    • 5-Pyrimidineboronicacid, 2,4-dimethoxy- (7CI)
    • Boronic acid, (2,4-dimethoxy-5-pyrimidinyl)- (9CI)
    • 2,4-Dimethoxy-5-pyrimidinylboronic acid
    • (2,6-Dimethoxypyrimidin-5-yl)boronicacid
    • 5-Pyrimidineboronic acid, 2,4-dimethoxy- (7CI)
    • B-(2,4-Dimethoxy-5-pyrimidinyl)boronic acid (ACI)
    • AS-14904
    • 2,4-dimethoxypyrimidine 5-boronic acid
    • 2,4-dimethoxypyrimidin-5-yl boronic acid
    • 2,6-dimethoxy-5-pyrimidineboronic acid
    • 2,4-Dimethoxy-5-pyrimidinylboronic acid, 90%
    • HY-W016312
    • 2,4-Di-methoxy-pyrimidine-5-boronic acid
    • DTXSID301008905
    • DB-027610
    • 89641-68-9
    • CS-W017028
    • 2,4-Dimethoxy-pyrimidin-5-boronic acid
    • SCHEMBL9591
    • [2,4-bis(methyloxy)-5-pyrimidinyl]boronic acid
    • MFCD01318985
    • NCGC00249519-01
    • 2,4-Dimethoxy-pyrimidine-5-boronic acid
    • STK503731
    • C6H9BN2O4
    • P17492
    • 2,4-dimethoxy-5-pyrimidinyl boronic acid
    • AKOS004113797
    • Z1203161910
    • AB08797
    • SY022305
    • BBL104407
    • DB-346493
    • LKGKUACPLXCVOF-UHFFFAOYSA-N
    • D5632
    • 2,4-dimethoxy-5-pyrimidylboronic acid
    • (2,4-dimethoxy-5-pyrimidinyl)boronic acid
    • 2,4-dimethoxypyrimidin-5-yl-boronic acid
    • SB57625
    • AC-26739
    • J-507238
    • EN300-6473247
    • 2,4-dimethoxypyrimidin-5-boronic acid
    • (2,4-dimethoxypyrimidin-5-yl)boronicacid
    • 2,4-Dimethoxypyrimidine-5-boronic acid
    • 89641-18-9
    • MDL: MFCD01318985
    • Inchi: 1S/C6H9BN2O4/c1-12-5-4(7(10)11)3-8-6(9-5)13-2/h3,10-11H,1-2H3
    • InChI Key: LKGKUACPLXCVOF-UHFFFAOYSA-N
    • SMILES: OB(C1C(OC)=NC(OC)=NC=1)O

Computed Properties

  • Exact Mass: 184.06600
  • Monoisotopic Mass: 184.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 84.7A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.33
  • Melting Point: 117°C(lit.)
  • Boiling Point: 420.6°C at 760 mmHg
  • Flash Point: 208.1±31.5 °C
  • Refractive Index: 1.516
  • PSA: 84.70000
  • LogP: -1.82640

2,4-Dimethoxypyrimidine-5-boronic acid Security Information

2,4-Dimethoxypyrimidine-5-boronic acid Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dimethoxypyrimidine-5-boronic acid Pricemore >>

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2,4-Dimethoxypyrimidine-5-boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  193 - 203 K; 5 min, 193 - 203 K
1.2 Reagents: Triethylborane ;  203 K → 173 K; 173 K; 30 min, 173 K; 2 h, 173 K → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt; pH 3.0 - 3.5, rt
Reference
Process for preparation of 5-(dihydroxyboryl)-2,4-bis(alkoxy)pyrimidines by boration of 2,4-bis(alkoxy)pyrimidine carbanions with triethyl- or trimethylborane
, Poland, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ;  -78 °C → rt; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt; 16 h, rt
1.4 Reagents: Sodium carbonate Solvents: Water ;  neutralized
Reference
Blue-emitting cationic iridium(III) complexes featuring pyridylpyrimidine ligands and their use in sky-blue electroluminescent devices
Henwood, Adam F.; Pal, Amlan K.; Cordes, David B.; Slawin, Alexandra M. Z.; Rees, Thomas W.; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2017, 5(37), 9638-9650

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Cuprous iodide ,  (3aS,4aR,5R,7aS,9R,9aR)-Octahydro-5,8,8,9a-tetramethyl-4H-4a,9-methanoazuleno[5,… Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane
1.2 Solvents: Water
1.3 Solvents: Cyclohexane
1.4 Reagents: Diethanolamine
1.5 Reagents: Hydrogen ion Solvents: Water
Reference
Cedranediolborane as a borylating agent for the preparation of boronic acids: synthesis of a boronated nucleoside analog
Song, Yi-Lin; Morin, Christophe, Synlett, 2001, (2), 266-268

Production Method 4

Reaction Conditions
1.1 Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ,  Water ;  60 min, rt
Reference
Iron trichloride promoted hydrolysis of potassium organotrifluoroborates
Blevins, David W.; Yao, Min-Liang; Yong, Li; Kabalka, George W., Tetrahedron Letters, 2011, 52(49), 6534-6536

Production Method 5

Reaction Conditions
1.1 Reagents: Silica ,  Water Solvents: Water ;  24 h, rt
Reference
Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water
Molander, Gary A.; Cavalcanti, Livia N.; Canturk, Belgin; Pan, Po-Shen; Kennedy, Lauren E., Journal of Organic Chemistry, 2009, 74(19), 7364-7369

2,4-Dimethoxypyrimidine-5-boronic acid Raw materials

2,4-Dimethoxypyrimidine-5-boronic acid Preparation Products

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